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Cat. No.: B136733 Get Quote

An In-depth Technical Guide on (3-Bromo-5-formylphenyl)boronic acid: Commercial

Availability, Purity, and Quality Control

For Researchers, Scientists, and Drug Development
Professionals
(3-Bromo-5-formylphenyl)boronic acid is a key building block in organic synthesis,

particularly valued in the development of novel pharmaceutical compounds and complex

organic materials. Its utility in cross-coupling reactions, such as the Suzuki-Miyaura coupling,

makes it a critical reagent for creating carbon-carbon bonds. This guide provides an in-depth

overview of its commercial availability, typical purity levels, and the experimental protocols used

for its quality assessment and purification.

Commercial Suppliers and Purity
A variety of chemical suppliers offer (3-Bromo-5-formylphenyl)boronic acid, typically with

purity levels suitable for research and development purposes. The most common analytical

technique cited by suppliers for purity assessment is High-Performance Liquid Chromatography

(HPLC). The data below summarizes the offerings from several commercial sources.

Data Presentation: Commercial Supplier Purity Comparison
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Supplier Name CAS Number Stated Purity Analytical Method

Falcon Life Sciences

Pvt. Ltd.
157866-06-3 ≥98% HPLC

Yinglang Chemical

Company
157866-06-3

Not specified; pharma

use
-

Sigma-Aldrich (related

products)
- Typically ≥98% -

BLDpharm (related

products)
- Typically 98% NMR, HPLC

Note: Purity for related or similar boronic acid compounds from major suppliers like Sigma-

Aldrich and BLDpharm are often listed at 98% or higher, suggesting this is a standard for the

material class.

Experimental Protocols
The quality and purity of (3-Bromo-5-formylphenyl)boronic acid are paramount for its

successful application in synthesis, as impurities can lead to side reactions and reduced yields.

The following protocols outline methods for purification and quality control.

Purification Protocol: Alkaline Wash and Acidic
Precipitation
This method is effective for removing organic, non-acidic impurities from crude

formylphenylboronic acids. The process leverages the acidic nature of the boronic acid group,

which allows it to be selectively dissolved in a basic aqueous solution.

Methodology:

Dissolution: Suspend the crude (3-Bromo-5-formylphenyl)boronic acid in water at a

controlled temperature, typically between 5-10°C to minimize potential side reactions like the

Cannizzaro reaction.[1]
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Basification: Slowly add an aqueous alkaline solution (e.g., 10% sodium hydroxide)

dropwise.[1] Maintain the pH in the range of 8 to 11 to dissolve the boronic acid, forming its

corresponding boronate salt.[1]

Extraction: Transfer the alkaline aqueous solution to a separatory funnel. Extract the solution

with an organic solvent such as toluene or an ether to remove insoluble organic impurities.[2]

Acidification: After separating the aqueous layer, cool it to 10°C.[1] Slowly add a

concentrated acid (e.g., hydrochloric acid) to precipitate the purified boronic acid.[1]

Isolation: Collect the precipitated solid by filtration, wash it with cold water, and dry it under a

stream of nitrogen or in a vacuum oven at a mild temperature (e.g., 40-50°C).[1][2] This

process can yield formylphenylboronic acids with a purity of ≥99%.[1]

Quality Control Protocol: Purity Determination by HPLC
High-Performance Liquid Chromatography (HPLC) is the standard method for assessing the

purity of (3-Bromo-5-formylphenyl)boronic acid.

Methodology:

Sample Preparation: Accurately weigh and dissolve a sample of the boronic acid in a

suitable solvent system (e.g., acetonitrile/water mixture).

Chromatographic Conditions:

Column: C18 reverse-phase column.

Mobile Phase: A gradient of acidified water (e.g., 0.1% formic acid) and an organic solvent

like acetonitrile.

Detection: UV detector set to a wavelength appropriate for the aromatic system (e.g., 254

nm).

Flow Rate: Typically 1.0 mL/min.

Analysis: Inject the sample solution into the HPLC system. The purity is determined by

calculating the area percentage of the main peak relative to the total area of all observed
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peaks in the chromatogram.

Visualizations: Workflows and Logic Diagrams
To further clarify the processes involved in handling and evaluating (3-Bromo-5-
formylphenyl)boronic acid, the following diagrams illustrate a typical quality control workflow

and a logical approach to supplier selection.

Quality Control Workflow
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Caption: Quality control workflow for (3-Bromo-5-formylphenyl)boronic acid.
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Supplier Selection Logic
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Caption: Logic diagram for the selection of a commercial supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [commercial suppliers and purity of (3-Bromo-5-
formylphenyl)boronic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b136733#commercial-suppliers-and-purity-of-3-
bromo-5-formylphenyl-boronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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